Cas no 94991-73-8 ((R)-1-(2,6-Dimethylphenoxy)propan-2-amine)
94991-73-8 structure
Product Name:(R)-1-(2,6-Dimethylphenoxy)propan-2-amine
CAS No:94991-73-8
MF:C11H17NO
MW:179.258783102036
CID:817538
PubChem ID:180621
Update Time:2024-10-25
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(2,6-Dimethylphenoxy)propan-2-amine
- (-)-Mexiletine
- l-Mexiletine
- CHEMBL147507
- 2-PROPANAMINE, 1-(2,6-DIMETHYLPHENOXY)-, (R)-
- (2R)-1-(2,6-dimethylphenoxy)propan-2-amine
- Q27096044
- DB07129
- (R)-2-(2,6-Dimethyl-phenoxy)-1-methyl-ethylamine
- A821017
- BDBM50135883
- PD006078
- Mexiletine, (R)-
- (R)-1-(2,6-DIMETHYLPHENOXY)PROPAN-2-AMINE HCL
- BIDD:GT0498
- DTXSID50241709
- D03NLL
- 4KQ8G4M9DE
- (R)-(-)-Mexiletine
- AKOS017529564
- N16803
- (2R)-1-(2,6-dimethylphenoxy)-2-propanamine
- EN300-5104273
- 2-Propanamine, 1-(2,6-dimethylphenoxy)-, (2R)-
- MEXILETINE, (-)-
- 94991-73-8
- SCHEMBL16082
- UNII-4KQ8G4M9DE
- (R)-MEXILETINE
- NS00099122
-
- Inchi: 1S/C11H17NO/c1-8-5-4-6-9(2)11(8)13-7-10(3)12/h4-6,10H,7,12H2,1-3H3/t10-/m1/s1
- InChI Key: VLPIATFUUWWMKC-SNVBAGLBSA-N
- SMILES: O(C1C(C)=CC=CC=1C)C[C@@H](C)N
Computed Properties
- Exact Mass: 179.131
- Monoisotopic Mass: 179.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 0.979
- Boiling Point: 271.5°Cat760mmHg
- Flash Point: 112.2°C
- Refractive Index: 1.516
- PSA: 35.25000
- LogP: 2.72970
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146156-1g |
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine |
94991-73-8 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Enamine | EN300-5104273-0.05g |
(2R)-1-(2,6-dimethylphenoxy)propan-2-amine |
94991-73-8 | 0.05g |
$2755.0 | 2023-06-01 | ||
| Ambeed | A315347-1g |
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine |
94991-73-8 | 95+% | 1g |
$1164.0 | 2025-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750300-1g |
(r)-1-(2,6-Dimethylphenoxy)propan-2-amine |
94991-73-8 | 98% | 1g |
¥2419.00 | 2024-04-24 | |
| Ambeed | A315347-250mg |
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine |
94991-73-8 | 95+% | 250mg |
$465.0 | 2025-04-14 |
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
94991-73-8 ((R)-1-(2,6-Dimethylphenoxy)propan-2-amine) Related Products
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- 700337-76-4(2-Propanamine,1-(2,4,5-trimethylphenoxy)-)
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- 81771-86-0(R-(-)-Mexiletine Hydrochloride)
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